Cas no 956742-44-2 (N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-3-(trifluoromethyl)phenylurea)

N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-3-(trifluoromethyl)phenylurea is a urea derivative featuring a pyrazole and trifluoromethylphenyl moiety, offering unique chemical properties for research and industrial applications. Its structural design combines a heterocyclic pyrazole core with an electron-withdrawing trifluoromethyl group, enhancing its potential as an intermediate in agrochemical and pharmaceutical synthesis. The compound exhibits notable stability and reactivity, making it suitable for derivatization studies or as a building block in the development of biologically active molecules. Its well-defined molecular structure allows for precise modifications, facilitating targeted research in medicinal chemistry and crop protection. The presence of the trifluoromethyl group may contribute to improved lipophilicity and metabolic stability in derived compounds.

N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-3-(trifluoromethyl)phenylurea structure

956742-44-2 structure

Product Name:N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-3-(trifluoromethyl)phenylurea

CAS No:956742-44-2

MF:C₁₃H₁₃F₃N₄O

MW:298.263732671738

MDL:MFCD00179754

CID:4667560

Update Time:2025-06-14

N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

- N-(1,3-dimethyl-1H-pyrazol-5-yl)-N'-[3-(trifluoromethyl)phenyl]urea
- 1-(2,5-dimethylpyrazol-3-yl)-3-[3-(trifluoromethyl)phenyl]urea
- N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-3-(trifluoromethyl)phenylurea
- MDL： MFCD00179754
- Inchi： 1S/C13H13F3N4O/c1-8-6-11(20(2)19-8)18-12(21)17-10-5-3-4-9(7-10)13(14,15)16/h3-7H,1-2H3,(H2,17,18,21)
- InChI Key： IRZCAOAGIHTTDK-UHFFFAOYSA-N
- SMILES： N(C1N(C)N=C(C)C=1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-3-(trifluoromethyl)phenylurea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N167865-25mg	N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-[3-(trifluoromethyl)phenyl]urea	956742-44-2		25mg	$ 230.00	2022-06-03
TRC	N167865-50mg	N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-[3-(trifluoromethyl)phenyl]urea	956742-44-2		50mg	$ 380.00	2022-06-03
abcr	AB346414-100 mg	N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-[3-(trifluoromethyl)phenyl]urea; .	956742-44-2		100MG	€208.80	2022-06-10
abcr	AB346414-500 mg	N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-[3-(trifluoromethyl)phenyl]urea, 90%; .	956742-44-2	90%	500 mg	€678.60	2023-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1625956-1mg	1-(1,3-Dimethyl-1H-pyrazol-5-yl)-3-(3-(trifluoromethyl)phenyl)urea	956742-44-2	98%	1mg	￥473.00	2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1625956-5mg	1-(1,3-Dimethyl-1H-pyrazol-5-yl)-3-(3-(trifluoromethyl)phenyl)urea	956742-44-2	98%	5mg	￥672.00	2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1625956-10mg	1-(1,3-Dimethyl-1H-pyrazol-5-yl)-3-(3-(trifluoromethyl)phenyl)urea	956742-44-2	98%	10mg	￥747.00	2024-04-23
Key Organics Ltd	MS-1849-1MG	N-(1,3-dimethyl-1H-pyrazol-5-yl)-N’-[3-(trifluoromethyl)phenyl]urea	956742-44-2	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	MS-1849-5MG	N-(1,3-dimethyl-1H-pyrazol-5-yl)-N’-[3-(trifluoromethyl)phenyl]urea	956742-44-2	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	MS-1849-10MG	N-(1,3-dimethyl-1H-pyrazol-5-yl)-N’-[3-(trifluoromethyl)phenyl]urea	956742-44-2	>90%	10mg	£63.00	2025-02-09

N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-3-(trifluoromethyl)phenylurea Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-3-(trifluoromethyl)phenylurea

Comprehensive Analysis of N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-3-(trifluoromethyl)phenylurea (CAS No. 956742-44-2)

In the realm of specialty chemicals, N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-3-(trifluoromethyl)phenylurea (CAS 956742-44-2) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often referred to in abbreviated forms such as DMTPU or trifluoromethyl phenylurea derivative, is a subject of intense research in pharmaceutical and agrochemical industries. Its molecular framework, featuring a pyrazole core and trifluoromethylphenyl moiety, offers exceptional binding affinity and metabolic stability, making it a valuable candidate for drug discovery and crop protection formulations.

Recent trends in chemical research highlight a growing demand for fluorinated compounds, with CAS 956742-44-2 standing out due to its selective bioactivity. Scientists are particularly interested in its potential as a kinase inhibitor or herbicide intermediate, aligning with the surge in precision agriculture and targeted cancer therapies. The compound’s urea linkage and heterocyclic design contribute to its ability to modulate biological pathways, a feature frequently explored in peer-reviewed journals and patent filings.

From an industrial perspective, N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N'-3-(trifluoromethyl)phenylurea is synthesized via optimized routes involving condensation reactions between substituted pyrazoles and isocyanates. Its high purity (>98%) and low toxicity profile (as per OECD guidelines) make it suitable for scalable production. Environmental concerns around fluorinated agrochemicals have also spurred innovations in greener synthesis methods, with this compound serving as a model for sustainable chemistry practices.

Market analysts note rising queries about CAS 956742-44-2 suppliers and custom synthesis services, reflecting its commercial viability. Regulatory frameworks like REACH and FDA approvals for analogous compounds further bolster its prospects. Researchers frequently search for solubility data, stability under UV light, and compatibility with polymer matrices—key parameters for formulation development.

In conclusion, 956742-44-2 exemplifies the convergence of academic curiosity and industrial utility. Its multifunctional chemistry addresses contemporary challenges in health and agriculture, while its patent landscape reveals untapped potential. As analytical techniques like LC-MS and NMR advance, deeper insights into its mechanistic actions are anticipated, solidifying its role in next-generation innovations.